Cas no 941239-31-2 (AKOS VGU4043)

• Product Name: AKOS VGU4043
• CAS No: 941239-31-2
• MF: C₉H₁₃NO₄S₂
• MW: 263.333820104599
• CID: 1983198
• Update Time: 2023-03-24

AKOS VGU4043 Chemical and Physical Properties

Names and Identifiers

• AKOS VGU4043
• ASISCHEM D77861
• UKRORGSYN-BB BBV-5628457
• 2-Thiophenecarboxylic acid, 3-[[(2-methylpropyl)amino]sulfonyl]-

• Inchi： 1S/C9H13NO4S2/c1-6(2)5-10-16(13,14)7-3-4-15-8(7)9(11)12/h3-4,6,10H,5H2,1-2H3,(H,11,12)
• InChI Key： ULWPHXSCILPQSS-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC=CC=1S(NCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 263.029
• Monoisotopic Mass: 263.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120A^2